Cas no 876538-56-6 (N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 876538-56-6
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 6277372
• PubChem ID: 2669062
• Update Time: 2025-06-08

N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-27058280
• CHEMBL484405
• AKOS001314279
• N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide
• N-(5-tert-butyl-2-methoxyphenyl)benzofuran-2-carboxamide
• 876538-56-6
• BDBM50277662
• Z26834841

• Inchi： 1S/C20H21NO3/c1-20(2,3)14-9-10-17(23-4)15(12-14)21-19(22)18-11-13-7-5-6-8-16(13)24-18/h5-12H,1-4H3,(H,21,22)
• InChI Key： DFYPZZVTZBVPSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(C1=CC2C=CC=CC=2O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide

N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide, with the CAS number 876538-56-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The tert-butyl and methoxyphenyl substituents on the benzofuran scaffold contribute to the compound's lipophilicity and stability, making it an attractive candidate for drug development. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways such as NF-κB and MAPK. These findings suggest that N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide could be a valuable addition to the arsenal of drugs used to treat chronic inflammatory conditions.

In addition to its anti-inflammatory properties, N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide has shown promise in neuroprotective studies. Research conducted by a team at the University of California, San Francisco, revealed that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism behind this neuroprotective effect is thought to involve the modulation of oxidative stress and the inhibition of apoptosis.

The benzofuran core is a common motif in many bioactive molecules, and its presence in N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide contributes to its pharmacological profile. Studies have shown that compounds containing this scaffold often exhibit high binding affinity to various receptors and enzymes, which can be leveraged for therapeutic purposes. For instance, N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide has been found to interact with GABA receptors, suggesting potential applications in anxiety and sleep disorders.

Pharmacokinetic studies have also provided valuable insights into the behavior of N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide in vivo. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good tissue penetration, which are desirable characteristics for a drug candidate.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide. Preclinical studies are currently underway to evaluate its toxicity profile and long-term effects. Additionally, clinical trials are being planned to assess its therapeutic potential in human subjects. These trials will be crucial in determining whether this compound can translate from bench to bedside.

In conclusion, N-(5-tert-butyl-2-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS 876538-56-6) represents a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.